2-Amino-6-(hydroxymethyl)-8-oxo-4-(4-pyridinyl)-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile

• IUPAC Name: 2-amino-6-(hydroxymethyl)-8-oxo-4-pyridin-4-yl-4H-pyrano[3,2-b]pyran-3-carbonitrile
• InChI: InChI=1S/C15H11N3O4/c16-6-10-12(8-1-3-18-4-2-8)14-13(22-15(10)17)11(20)5-9(7-19)21-14/h1-5,12,19H,7,17H2
• InChI Key: FGVLMYOPSKMFKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2C(=C(OC3=C2OC(=CC3=O)CO)N)C#N
• Molecular Formula: C15H11N3O4
• Molecular Weight: 297.26 g/mol

Description

2-Amino-6-(hydroxymethyl)-8-oxo-4-(4-pyridinyl)-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile is a useful research compound. Its molecular formula is C15H11N3O4 and its molecular weight is 297.26g/mol. The purity is usually 95%.
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Scientific Research Applications

Green Synthesis and Antibacterial Properties

A study conducted by Memar et al. (2020) demonstrated the green synthesis of pyrano[3,2-b]pyran derivatives, including 2-amino-4-alkyl/aryl-6-(hydroxymethyl)-8-oxopyrano[3,2-b] pyran-3-carbonitriles, using a multicomponent reaction. These compounds were synthesized under environmentally friendly conditions and showed promising antibacterial activity, especially against Staphylococcus aureus, with significant minimum inhibitory concentration (MIC) values. Additionally, these derivatives exhibited notable antioxidant properties, indicating their potential for developing new antibacterial and antioxidant agents (Memar et al., 2020).

Efficient Synthesis in Water

Sadeghi et al. (2014) described an efficient and versatile method for synthesizing 2-amino-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile derivatives in water. This method employs nano-silica sulfuric acid (SiO2–OSO3H nanoparticles) as a catalyst, offering improved yields and highlighting a green protocol for these compounds' synthesis. The catalyst's recoverability by simple filtration and its reusability in subsequent reactions underline the method's environmental and practical benefits (Sadeghi et al., 2014).

Structural Analysis through X-ray Crystallography

Ganapathy et al. (2015) provided insights into the crystal structure of a closely related compound, showcasing the utility of X-ray diffraction data in elucidating the structural details of these complex molecules. The study offers valuable information on the compound's molecular configuration, which is crucial for understanding its reactivity and potential applications in medicinal chemistry and materials science (Ganapathy et al., 2015).

Applications in Organic–Inorganic Photodiode Fabrication

Research by Zeyada et al. (2016) explored the photovoltaic properties of 4H-pyrano[3,2-c]quinoline derivatives, including those similar in structure to the compound . Their application in fabricating organic–inorganic photodiodes demonstrates the potential of these derivatives in electronic and optoelectronic devices, offering insights into their electrical and optical properties and their suitability for photodiode applications (Zeyada et al., 2016).

Future Directions

The future directions for research on “2-Amino-6-(hydroxymethyl)-8-oxo-4-(4-pyridinyl)-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile” could include further studies on its synthesis, structure, reactivity, mechanism of action, and biological activities. Given the importance of pyrano[3,2-b]pyrans in medicinal and pharmaceutical chemistry, there is potential for significant advancements in this area.